Cas no 1310308-64-5 (2-(4-propoxyphenyl)propan-2-amine)

• Product Name: 2-(4-propoxyphenyl)propan-2-amine
• CAS No: 1310308-64-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4587496
• PubChem ID: 62796264
• Update Time: 2025-10-29

2-(4-propoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-propoxyphenyl)propan-2-amine
• Benzenemethanamine, α,α-dimethyl-4-propoxy-

• Inchi： 1S/C12H19NO/c1-4-9-14-11-7-5-10(6-8-11)12(2,3)13/h5-8H,4,9,13H2,1-3H3
• InChI Key： LAPYAOOHLUQVQX-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OCCC)C=C1)(N)C

2-(4-propoxyphenyl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-propoxyphenyl)propan-2-amine

2-(4-Propoxyphenyl)Propan-2-Amine: A Comprehensive Overview

2-(4-Propoxyphenyl)Propan-2-Amine, also known by its CAS number 1310308-64-5, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the application of 2-(4-propoxyphenyl)propan-2-amine, supported by the latest research findings.

The molecular structure of 2-(4-propoxyphenyl)propan-2-amine consists of a propanamine backbone with a substituted phenyl group. The phenyl ring is substituted at the para position with a propoxy group (-OCH₂CH₂CH₃), while the propanamine moiety features a secondary amine group (-NH). This combination of functional groups imparts unique reactivity and selectivity to the compound, making it suitable for various chemical transformations. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and stability in biological systems.

The synthesis of 2-(4-propoxyphenyl)propan-2-amine typically involves multi-step reactions, often starting from readily available aromatic compounds. One common approach is the nucleophilic substitution reaction, where an appropriate aryl halide is subjected to substitution with an amine-containing nucleophile. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring scalability for industrial applications. For instance, recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

One of the most promising applications of 2-(4-propoxyphenyl)propan-2-amine lies in the pharmaceutical industry. The compound has been investigated as a potential precursor for drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug formulations. Additionally, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, further expanding its utility in medicinal chemistry.

In the agrochemical sector, 2-(4-propoxyphenyl)propan-2-amine has demonstrated potential as a building block for herbicides and pesticides. Its structural flexibility allows for the creation of compounds with enhanced efficacy against various pests and weeds while maintaining environmental safety. Recent research has focused on improving the selectivity of these agrochemicals to minimize adverse effects on non-target species.

Another notable application is in the field of specialty chemicals, where 2-(4-propoxyphenyl)propan-2-amine serves as an intermediate in the synthesis of advanced materials. Its role as a precursor for high-performance polymers and coatings has been explored extensively. For instance, researchers have reported its use in developing thermally stable polymers with applications in aerospace and electronics industries.

From an environmental standpoint, understanding the fate and behavior of 2-(4-propoxyphenyl)propan-2-amine in natural systems is crucial for assessing its safety profile. Recent studies have evaluated its biodegradation pathways under different environmental conditions, providing insights into its potential risks and mitigation strategies. These findings underscore the importance of sustainable practices in chemical manufacturing to minimize ecological impacts.

In conclusion, 2-(4-propoxyphenyl)propan-2-amine (CAS No: 1310308-64) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in driving innovation across pharmaceuticals, agrochemicals, and specialty chemicals sectors.